Cas no 2228369-13-7 (3-(2-bromo-5-cyanophenyl)-3-methylbutanoic acid)

• Product Name: 3-(2-bromo-5-cyanophenyl)-3-methylbutanoic acid
• CAS No: 2228369-13-7
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 6269898
• PubChem ID: 165709824
• Update Time: 2025-06-08

3-(2-bromo-5-cyanophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-cyanophenyl)-3-methylbutanoic acid
• EN300-1935014
• 2228369-13-7

• Inchi： 1S/C12H12BrNO2/c1-12(2,6-11(15)16)9-5-8(7-14)3-4-10(9)13/h3-5H,6H2,1-2H3,(H,15,16)
• InChI Key： HIBRQBFCJBBNML-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 281.00514g/mol
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.1Ų

Additional information on 3-(2-bromo-5-cyanophenyl)-3-methylbutanoic acid

Comprehensive Overview of 3-(2-bromo-5-cyanophenyl)-3-methylbutanoic acid (CAS No. 2228369-13-7)

The compound 3-(2-bromo-5-cyanophenyl)-3-methylbutanoic acid (CAS No. 2228369-13-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a bromine substituent and a cyano group, make it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for small-molecule inhibitors and biologically active compounds.

In recent years, the demand for high-purity chemical intermediates like 3-(2-bromo-5-cyanophenyl)-3-methylbutanoic acid has surged, driven by advancements in precision medicine and green chemistry. This compound's versatility allows it to be used in catalysis, material science, and even flavor and fragrance industries. Its CAS number 2228369-13-7 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the most discussed topics in the context of 3-(2-bromo-5-cyanophenyl)-3-methylbutanoic acid is its role in sustainable synthesis. With the global push toward eco-friendly manufacturing, researchers are exploring ways to optimize its production with minimal environmental impact. Questions like "How to synthesize 3-(2-bromo-5-cyanophenyl)-3-methylbutanoic acid efficiently?" or "What are the latest applications of CAS 2228369-13-7 in drug development?" are commonly encountered in search engines, highlighting its interdisciplinary appeal.

The compound's molecular stability and reactivity are also key areas of investigation. Its bromo and cyano functional groups enable selective modifications, making it a favorite among chemists working on structure-activity relationship (SAR) studies. Additionally, its potential in crystal engineering and polymorphism research has been noted, as these properties are critical for pharmaceutical formulation.

From a commercial perspective, 3-(2-bromo-5-cyanophenyl)-3-methylbutanoic acid is often listed in catalogs of fine chemicals and custom synthesis providers. Its CAS No. 2228369-13-7 ensures accurate identification in global trade, reducing the risk of mislabeling. Companies specializing in contract research and API development frequently inquire about its availability, underscoring its industrial importance.

In conclusion, 3-(2-bromo-5-cyanophenyl)-3-methylbutanoic acid (CAS No. 2228369-13-7) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, coupled with the rising interest in sustainable chemistry and drug discovery, ensure its continued prominence in scientific and industrial circles. As research progresses, this compound is likely to unlock even more possibilities, solidifying its status as a cornerstone of modern synthetic chemistry.